Cas no 1823389-42-9 (TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE)

• Product Name: TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE
• CAS No: 1823389-42-9
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• MDL: MFCD28119049
• CID: 4621284
• PubChem ID: 130138586
• Update Time: 2025-05-20

TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• CS-0047410
• AKOS037647526
• t-Butyl 7-hydroxy-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxylate
• 1823389-42-9
• YXC38942
• MFCD28119049
• Tert-Butyl7-Hydroxy-7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-5(6H)-Carboxylate
• SY125257
• 5-Boc-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-7-ol
• Tert-Butyl 7-Hydroxy-7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-5(6H)-Carboxylate
• tert-butyl 7-hydroxy-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• AS-73991
• 5-Boc-7-hydroxy-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine
• W14923
• tert-butyl 7-hydroxy-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-5-carboxylate
• TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE

• MDL： MFCD28119049
• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(17)14-6-9-4-5-13-15(9)8-10(16)7-14/h4-5,10,16H,6-8H2,1-3H3
• InChI Key： JXWHEDYCAWSYQE-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=CC=NN2CC(C1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE

Introduction to TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE

The compound with CAS No. 1823389-42-9, known as TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The structure of this compound is characterized by a pyrazolo[1,5-a][1,4]diazepine core with a hydroxyl group at position 7 and a tert-butyl ester group at position 5.

Recent studies have highlighted the importance of pyrazolo[1,5-a][1,4]diazepine derivatives in drug discovery. These compounds have shown promising activity in various biological assays, including anti-inflammatory, antitumor, and antimicrobial activities. The presence of the tert-butyl ester group in this compound suggests that it may have enhanced stability and bioavailability compared to other derivatives.

The synthesis of TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE involves a multi-step process that includes cyclization reactions and esterification. Researchers have optimized the synthesis pathway to improve yield and purity. The compound has been subjected to extensive characterization using techniques such as NMR spectroscopy and mass spectrometry to confirm its structure.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity makes it a promising candidate for further development into an anticancer agent.

In addition to its therapeutic potential, TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE has also been investigated for its role in modulating cellular signaling pathways. Studies have shown that it can inhibit key enzymes involved in inflammation and apoptosis regulation. These findings underscore its versatility as a lead compound for drug development.

The structural uniqueness of this compound lies in its pyrazolo[1,5-a][1,4]diazepine framework combined with the hydroxyl and tert-butyl ester groups. This combination provides a platform for further chemical modifications to enhance its pharmacokinetic properties and therapeutic efficacy.

Future research on this compound will likely focus on optimizing its pharmacokinetic profile through structural modifications. Additionally, exploring its mechanism of action at the molecular level will be crucial for understanding its therapeutic potential fully.

In conclusion,TERT-BUTYL 7-HYDROXY-7,8-DIHYDRO-4H-PYRAZOLO[1,5-A][1,4]DIAZEPINE-5(6H)-CARBOXYLATE represents an intriguing molecule with diverse applications in medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset in the pursuit of novel therapeutic agents.